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Compound of Interest

6-Bromo-2-methylpyrazolo[1,5-
Compound Name:
ajpyrimidine

cat. No.: B1285317

CAS Number: 916256-65-0
For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Bromo-2-methylpyrazolo[1,5-
a]pyrimidine, a heterocyclic compound of significant interest in medicinal chemistry. This
document consolidates available data on its synthesis, chemical properties, and potential
biological applications, with a focus on its role as a scaffold for kinase inhibitors.

Chemical Properties and Data

Quantitative data for 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine and its closely related
derivatives are summarized below.

Property Value Source

CAS Number 916256-65-0 N/A

Molecular Formula CsHsBINs N/A

Molecular Weight 224.06 g/mol N/A

Appearance Yellow solid[1] ChemicalBook][1]
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Note: Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 6-Bromo-2-
methylpyrazolo[1,5-a]pyrimidine is not readily available in public literature. However, spectral
data for derivatives, such as 6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile, are
accessible through commercial suppliers and can provide reference points for characterization.

[2]

Synthesis and Experimental Protocols

The pyrazolo[1,5-a]pyrimidine core is a versatile scaffold, and several synthetic strategies have
been developed for its construction, including cyclization, condensation, and three-component
reactions.[3]

General Synthesis of the Pyrazolo[1,5-a]pyrimidine Core

A common and efficient method for the synthesis of the pyrazolo[1,5-a]pyrimidine scaffold
involves the cyclocondensation of a 3-aminopyrazole derivative with a B-dicarbonyl compound
or a synthetic equivalent. This approach allows for the introduction of various substituents on
the resulting bicyclic system. Microwave-assisted synthesis has been shown to be an effective
green chemistry approach for these transformations.

Experimental Workflow: General Pyrazolo[1,5-a]pyrimidine Synthesis
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Reactants

@opyrazole Derivative B-Dicarbonyl Compound

eaction Conditions

Solvent (e.g., Acetic Acid)
Heat or Microwave Irradiation

Product

(Pyrazolo[l,S-a]pyrimidina

6-Bromo-2-methyl-

pyrazolo[1,5-a]pyrimidine

Aryl/Heteroaryl | Palladium Catalyst 6-Aryl/Heteroaryl-2-methyl-
Boronic Acid “| (e.g., PA(PPh3)s) pyrazolo[1,5-a]pyrimidine
Base /
(e.g., KsPO4)
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Kinase Signaling Cascade

Substrate Pyrazolo[1,5-a]pyrimidine

ATP Protein Inhibitor

Inhibition

Protein Kinase

(e.g., CDK, Trk, Pim-1)

Phosphorylation

Phosphorylated
Substrate

Downstream
Signaling

Cellular Response
(e.g., Proliferation, Survival)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2.1242268-30-9|6-Bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carbonitrile|BLD Pharm
[bldpharm.com]

» 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase
inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [In-depth Technical Guide: 6-Bromo-2-
methylpyrazolo[1,5-a]pyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1285317#6-bromo-2-methylpyrazolo-1-5-a-
pyrimidine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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